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Compound of Interest

Compound Name:

[2-

(Trifluoromethoxy)phenyl]methanet

hiol

Cat. No.: B13293696

Get Quote

The defining features of 2-(Trifluoromethoxy)benzyl mercaptan are its benzyl core, a thiol (-SH)

functional group, and an ortho-substituted trifluoromethoxy (-OCF₃) group. The trifluoromethoxy

group is a critical modern pharmacophore known for enhancing metabolic stability, lipophilicity,

and binding affinity by altering the electronic properties of the aromatic ring.[1]

The thiol group imparts a characteristic strong odor and is a key reactive center, capable of

acting as a nucleophile or a reducing agent.[1] The placement of the bulky and highly

electronegative trifluoromethoxy group at the ortho position introduces significant steric and

electronic effects that differentiate it from its para-isomer.

Caption:Chemical structure of 2-(Trifluoromethoxy)benzyl mercaptan.

Quantitative Data Summary
The molecular formula and weight are identical for both the ortho and para isomers. Other

physicochemical properties are derived from data reported for the para-isomer (CAS: 175278-

03-2) and serve as a robust estimate for the ortho-isomer.
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Property Value Source

Molecular Formula C₈H₇F₃OS [1][2][3]

Molecular Weight 208.20 g/mol [1][2][3][4]

Exact Mass 208.01697 u [2][3]

Physical Form Solid / Liquid [1]

Boiling Point (Predicted) ~89-92 °C [3]

Density (Predicted) ~1.30 g/cm³ [3]

pKa (Predicted) ~9.22 ± 0.10 [2]

XLogP3 ~3.0 - 3.2 [2][3]

Part 2: Synthesis, Reactivity, and Mechanistic
Insights
Proposed Synthetic Workflow
While a specific, validated protocol for 2-(Trifluoromethoxy)benzyl mercaptan is not readily

available in public literature, a reliable synthetic route can be extrapolated from the standard

preparation of benzyl mercaptans.[5] The most common and industrially scalable method

involves the S-alkylation of thiourea with the corresponding benzyl halide, followed by alkaline

hydrolysis of the intermediate isothiouronium salt.

Step 1: Formation of Isothiouronium Salt: 2-(Trifluoromethoxy)benzyl chloride is reacted with

thiourea in an alcoholic solvent. The sulfur atom of thiourea acts as a nucleophile, displacing

the chloride to form a stable S-benzylisothiouronium salt.

Step 2: Alkaline Hydrolysis: The resulting salt is then hydrolyzed under basic conditions (e.g.,

using sodium hydroxide). This step cleaves the C-S bond of the intermediate, releasing the

desired 2-(Trifluoromethoxy)benzyl mercaptan as a salt, which is then neutralized upon acidic

workup.
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Proposed Synthesis of 2-(Trifluoromethoxy)benzyl Mercaptan
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Caption:General workflow for benzyl mercaptan synthesis.

Causality in Experimental Design
Choice of Halide: Benzyl chlorides are typically preferred over bromides due to their lower

cost and sufficient reactivity for this type of nucleophilic substitution.

Thiourea as a Reagent: Thiourea is an excellent sulfur nucleophile that is solid, non-volatile,

and less odorous than hydrogen sulfide, making it a safer and more manageable reagent for

introducing the thiol group.[5]

Alkaline Hydrolysis: The use of a strong base like NaOH is critical for the efficient cleavage

of the isothiouronium intermediate. The reaction is typically driven to completion by heating.

Reactivity Profile
The reactivity is dominated by the thiol group. It can be easily deprotonated to form a thiolate, a

potent nucleophile used in S-alkylation reactions to form thioethers.[5] The mercaptan itself is

susceptible to oxidation, especially in the presence of air, which can lead to the formation of the

corresponding disulfide.[6][7] The trifluoromethoxy group is electron-withdrawing, which can

influence the acidity of the thiol proton and the reactivity of the aromatic ring in electrophilic

substitution reactions.
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Part 3: Applications in Drug Development and
Agrochemicals
The incorporation of a trifluoromethoxy group is a well-established strategy in medicinal and

agricultural chemistry to enhance compound efficacy. Therefore, 2-(Trifluoromethoxy)benzyl

mercaptan is primarily valuable as a specialized building block for synthesizing more complex

target molecules.

Pharmaceutical Synthesis: As a precursor for introducing the 2-(trifluoromethoxy)benzylthio

moiety into drug candidates. This can improve metabolic stability, increase cell membrane

permeability, and modulate protein-ligand interactions.[1]

Agrochemicals: The trifluoromethoxy group is common in modern pesticides and herbicides.

[8] This mercaptan can serve as a key intermediate in the synthesis of novel active

ingredients.[6]

Material Science: Benzyl mercaptans are used to functionalize surfaces, such as gold

nanoparticles, through the strong affinity of sulfur for the metal. The unique properties of the

trifluoromethoxy group could be exploited to create surfaces with tailored hydrophobicity and

electronic characteristics.

Part 4: Safety, Handling, and Storage
As a member of the mercaptan family, 2-(Trifluoromethoxy)benzyl mercaptan must be handled

with appropriate precautions. Data for the para-isomer and the parent compound, benzyl

mercaptan, indicate that it should be treated as a hazardous substance.[2][7][9]

Hazards: Expected to be an irritant to the skin, eyes, and respiratory system.[2][3] It is likely

harmful if swallowed or inhaled.[7]

Personal Protective Equipment (PPE): Always handle in a well-ventilated fume hood. Wear

chemical-resistant gloves (e.g., nitrile), safety glasses with side shields or goggles, and a lab

coat.[10]

Odor: A powerful and unpleasant odor is a key characteristic of mercaptans.[7][9] This serves

as an immediate indicator of a potential leak or spill.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://cymitquimica.com/cas/175278-03-2/
https://pubs.acs.org/doi/10.1021/acs.oprd.7b00203
https://www.guidechem.com/question/what-are-the-applications-of-b-id138873.html
https://www.guidechem.com/encyclopedia/4-trifluoromethoxy-benzyl-merc-dic228465.html
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-properties-and-handling-of-benzyl-mercaptan-gi
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-mercaptan
https://www.guidechem.com/encyclopedia/4-trifluoromethoxy-benzyl-merc-dic228465.html
https://www.echemi.com/products/pd180521136171-4-trifluoromethoxybenzyl-mercaptan.html
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-properties-and-handling-of-benzyl-mercaptan-gi
https://www.lobachemie.com/lab-chemical-msds/MSDS-benzyl-mercaptan1-CASNO-100-53-0048T-EN.aspx
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-properties-and-handling-of-benzyl-mercaptan-gi
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-mercaptan
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13293696?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store in a cool, dry, and well-ventilated area away from oxidizing agents.[7] The

container should be tightly sealed, potentially under an inert atmosphere (e.g., nitrogen or

argon) to prevent oxidation to the disulfide.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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